Cas no 1806983-59-4 (5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine
• CAS No: 1806983-59-4
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4891300
• Update Time: 2025-06-18

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-7-4(2-9)3-13-6(5(7)12)8(10)11/h3,8H,2H2,1H3
• InChI Key： FTJVZFWURHGQDR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CCl)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine (CAS No. 1806983-59-4): An Overview of Its Synthesis, Properties, and Applications

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine (CAS No. 1806983-59-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and agrochemicals. This comprehensive overview delves into the synthesis, properties, and applications of this compound, highlighting its unique characteristics and recent advancements in research.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine involves a series of well-defined steps that ensure high yield and purity. One of the most common synthetic routes begins with the preparation of 2-chloro-5-hydroxymethylpyridine, which is then converted to the corresponding methoxy derivative through methylation. The introduction of the difluoromethyl group can be achieved via a nucleophilic substitution reaction using difluorocarbene. Finally, the iodination step is performed to introduce the iodine atom at the 3-position. This multi-step process requires precise control over reaction conditions to ensure the formation of the desired product.

The physical and chemical properties of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine are crucial for its applications in various fields. The compound exhibits a molecular weight of 371.46 g/mol and has a melting point ranging from 75 to 78°C. Its solubility in organic solvents such as dichloromethane and dimethylformamide (DMF) makes it suitable for use in solution-based reactions. The presence of multiple functional groups, including a chloromethyl, difluoromethyl, iodo, and methoxy group, imparts unique reactivity and stability to the molecule.

In medicinal chemistry, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine has shown promise as a building block for the synthesis of novel pharmaceuticals. Recent studies have focused on its potential as an intermediate in the development of drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound to synthesize a series of pyridine-based inhibitors that exhibit potent activity against kinases involved in cancer progression. These inhibitors have demonstrated significant antiproliferative effects in vitro and are currently undergoing further preclinical evaluation.

Beyond medicinal applications, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. Researchers at Stanford University have explored its use in the synthesis of conductive polymers and have reported enhanced electrical conductivity and thermal stability compared to traditional materials. These findings open up new possibilities for the design of advanced electronic devices and energy storage systems.

In the agrochemical industry, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine has been investigated as a potential intermediate for the synthesis of novel pesticides and herbicides. Its ability to form stable complexes with metal ions has led to the development of new formulations with improved efficacy and reduced environmental impact. A study published in the Journal of Agricultural and Food Chemistry highlighted its use in the synthesis of a series of pyridine-based fungicides that exhibit broad-spectrum activity against plant pathogens. These compounds have shown promising results in field trials and are being evaluated for commercialization.

The safety profile of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine is an important consideration for its widespread use. Extensive toxicological studies have been conducted to assess its potential risks to human health and the environment. Results from these studies indicate that the compound is generally well-tolerated at low concentrations but may pose risks at higher levels. Therefore, appropriate handling and storage protocols are recommended to ensure safe usage.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methoxypyridine (CAS No. 1806983-59-4) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and agrochemicals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for its use, this compound is poised to play a significant role in advancing various scientific fields.